Cas no 915087-32-0 (methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate)

• Product name: methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate
• CAS No: 915087-32-0
• MF: C₁₂H₁₄FN₃O
• MW: 235.257465839386
• MDL: MFCD09909373
• CID: 831259
• PubChem ID: 59296547

methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-(2-CYANOPROPAN-2-YLAMINO)-2-FLUORO-N-METHYLBENZAMIDE
• 4-((2-cyanopropan-2-yl)amino)-2-fluoro-N-methylbenzamide
• 4-[(1-cyano-1-methylethyl)amino]-2-fluoro-N-methyl-Benzamide
• BENZAMIDE, 4-[(1-CYANO-1-METHYLETHYL)AMINO]-2-FLUORO-N-METHYL-
• 4-[(2-Cyanopropan-2-yl)amino]-2-fluoro-N-methylbenzamide
• FUBVMSRDTICINT-UHFFFAOYSA-N
• BCP12302
• AB3604
• 3250AH
• 4-[(Cyano-dimethyl-methyl)-amino]-2-fluoro-N-methyl-benzamide
• N-methyl-2-fluoro-4-(1,1-dimethylcyanomethyl)aminobenzamide
• 4-[(1-Cyano
• 4-[(1-Cyano-1-methylethyl)amino]-2-fluoro-N-methylbenzamide (ACI)
• N-Methyl-2-fluoro-4-[(1,1-dimethylcyanomethyl)amino]benzamide
• methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate
• DB-367159
• MFCD09909373
• 915087-32-0
• UNII-QD7VZ7U3DL
• DTXSID30731471
• AC-31314
• SCHEMBL547369
• CS-13120
• CS-B0040
• N-Methyl-2-fluoro-4-((1,1-dimethylcyanomethyl)amino)benzamide
• AKOS027339511
• QD7VZ7U3DL

• MDL： MFCD09909373
• Inchi： 1S/C12H14FN3O/c1-12(2,7-14)16-8-4-5-9(10(13)6-8)11(17)15-3/h4-6,16H,1-3H3,(H,15,17)
• InChI Key： FUBVMSRDTICINT-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)NC1C=C(F)C(C(NC)=O)=CC=1

Computed Properties

• Exact Mass: 235.11209024g/mol
• Monoisotopic Mass: 235.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9
• XLogP3: 1.7

methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate Security Information

• Storage Condition：(BD449661)